Cas no 2174001-27-3 (rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine)

rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine structure
2174001-27-3 structure
Product Name:rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine
CAS No:2174001-27-3
MF:C7H13NO2
MW:143.183622121811
CID:5774811
PubChem ID:124383528
Update Time:2023-11-25

rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

    • EN300-1588069
    • 2174001-27-3
    • rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
    • rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine
    • Inchi: 1S/C7H13NO2/c1-2-8-5-7-6(1)9-3-4-10-7/h6-8H,1-5H2/t6-,7-/m0/s1
    • InChI Key: ILUCEYQSSPPTTB-BQBZGAKWSA-N
    • SMILES: O1CCO[C@H]2CNCC[C@H]12

Computed Properties

  • Exact Mass: 143.094628657g/mol
  • Monoisotopic Mass: 143.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 30.5Ų

rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1588069-0.05g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
0.05g
$1188.0 2023-06-04
Enamine
EN300-1588069-0.1g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
0.1g
$1244.0 2023-06-04
Enamine
EN300-1588069-0.25g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
0.25g
$1300.0 2023-06-04
Enamine
EN300-1588069-0.5g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
0.5g
$1357.0 2023-06-04
Enamine
EN300-1588069-1.0g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
1g
$1414.0 2023-06-04
Enamine
EN300-1588069-2.5g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
2.5g
$2771.0 2023-06-04
Enamine
EN300-1588069-5.0g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
5g
$4102.0 2023-06-04
Enamine
EN300-1588069-10.0g
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
10g
$6082.0 2023-06-04
Enamine
EN300-1588069-50mg
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
50mg
$1188.0 2023-09-23
Enamine
EN300-1588069-100mg
rac-(4aR,8aR)-octahydro-[1,4]dioxino[2,3-c]pyridine
2174001-27-3
100mg
$1244.0 2023-09-23

rac-(4aR,8aR)-octahydro-1,4dioxino2,3-cpyridine Related Literature

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD